2-Hexadecanoylthio-1-ethylphosphorylcholine
2-Hexadecanoylthio-1-ethylphosphorylcholine
2-hexadecanoylthio-1-ethylphosphorylcholine is a member of phosphocholines.
Brand Name:
Vulcanchem
CAS No.:
60793-01-3
VCID:
VC20823249
InChI:
InChI=1S/C23H48NO5PS/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(25)31-22-21-29-30(26,27)28-20-19-24(2,3)4/h5-22H2,1-4H3
SMILES:
CCCCCCCCCCCCCCCC(=O)SCCOP(=O)([O-])OCC[N+](C)(C)C
Molecular Formula:
C23H48NO5PS
Molecular Weight:
481.7 g/mol
2-Hexadecanoylthio-1-ethylphosphorylcholine
CAS No.: 60793-01-3
Cat. No.: VC20823249
Molecular Formula: C23H48NO5PS
Molecular Weight: 481.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-hexadecanoylthio-1-ethylphosphorylcholine is a member of phosphocholines. |
|---|---|
| CAS No. | 60793-01-3 |
| Molecular Formula | C23H48NO5PS |
| Molecular Weight | 481.7 g/mol |
| IUPAC Name | 2-hexadecanoylsulfanylethyl 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C23H48NO5PS/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(25)31-22-21-29-30(26,27)28-20-19-24(2,3)4/h5-22H2,1-4H3 |
| Standard InChI Key | BDPQVGIMLZYZQA-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)SCCOP(=O)([O-])OCC[N+](C)(C)C |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)SCCOP(=O)([O-])OCC[N+](C)(C)C |
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